Cas no 1187168-53-1 (4-(6-Methyl-2-pyridyl)aniline)

• Product Name: 4-(6-Methyl-2-pyridyl)aniline
• CAS No: 1187168-53-1
• MF: C₁₂H₁₂N₂
• MW: 184.237082481384
• MDL: MFCD13152547
• CID: 3043614
• PubChem ID: 49761897
• Update Time: 2025-06-09

4-(6-Methyl-2-pyridyl)aniline Chemical and Physical Properties

Names and Identifiers

• 4-(6-Methyl-2-pyridyl)aniline
• AKOS016017057
• 4-(6-methylpyridin-2-yl)aniline
• 1187168-53-1
• SB53126
• DTXSID901294158
• MFCD13152547
• 4-(6-Methyl-2-pyridinyl)benzenamine

• MDL： MFCD13152547
• Inchi： 1S/C12H12N2/c1-9-3-2-4-12(14-9)10-5-7-11(13)8-6-10/h2-8H,13H2,1H3
• InChI Key： CNWMVBXTZAIBCP-UHFFFAOYSA-N
• SMILES： C1(N)=CC=C(C2=NC(C)=CC=C2)C=C1

Computed Properties

• Exact Mass: 184.100048391g/mol
• Monoisotopic Mass: 184.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 38.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 4-(6-Methyl-2-pyridyl)aniline

Professional Introduction to Compound with CAS No. 1187168-53-1 and Product Name: 4-(6-Methyl-2-pyridyl)aniline

4-(6-Methyl-2-pyridyl)aniline, identified by the Chemical Abstracts Service Number (CAS No.) 1187168-53-1, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic aromatic amine has garnered attention due to its structural versatility and potential applications in drug discovery and material science. The compound's unique framework, featuring a pyridine ring substituted with a methyl group at the 6-position and an aniline moiety at the 4-position, provides a rich scaffold for medicinal chemistry modifications. Its chemical formula can be represented as C₁₀H₁₃N₂, underscoring its nitrogen-rich composition, which is often exploited in the design of bioactive molecules.

The synthesis of 4-(6-Methyl-2-pyridyl)aniline typically involves multi-step organic reactions, including condensation, cyclization, and functional group transformations. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. The compound's reactivity makes it a valuable intermediate in the preparation of more complex pharmacophores. For instance, its pyridine ring can serve as a site for further derivatization, enabling the creation of derivatives with enhanced binding affinity or metabolic stability.

In recent years, 4-(6-Methyl-2-pyridyl)aniline has been explored in the development of novel therapeutic agents. Its structural motif is reminiscent of several known bioactive compounds, suggesting potential applications in areas such as central nervous system (CNS) disorders, anti-inflammatory drugs, and anticancer therapies. Preliminary computational studies have indicated that the compound may exhibit inhibitory activity against certain enzymes implicated in disease pathogenesis. For example, its ability to interact with heme-containing proteins has been hypothesized based on molecular docking simulations.

One of the most intriguing aspects of 4-(6-Methyl-2-pyridyl)aniline is its potential role in medicinal chemistry libraries. Researchers have leveraged its scaffold to design series of analogs with varying substituents to optimize pharmacokinetic properties. The introduction of electron-withdrawing or electron-donating groups at strategic positions can modulate the compound's solubility, bioavailability, and target specificity. Such modifications are critical for advancing candidates through preclinical testing and into clinical trials.

The compound's relevance extends beyond pharmaceutical applications. In materials science, derivatives of 4-(6-Methyl-2-pyridyl)aniline have been investigated for their electronic properties. The presence of conjugated aromatic systems enhances their utility in organic light-emitting diodes (OLEDs), photovoltaic cells, and sensors. The methyl substituent at the 6-position of the pyridine ring influences electronic distribution, making it a tunable parameter for optimizing device performance.

Recent advancements in synthetic biology have also highlighted the importance of 4-(6-Methyl-2-pyridyl)aniline as a building block for enzyme engineering. Its incorporation into engineered proteins has enabled novel catalytic activities and improved protein stability under various conditions. Such biotechnological applications underscore the compound's interdisciplinary significance.

The safety profile of 4-(6-Methyl-2-pyridyl)aniline is another critical consideration in its utilization. While not classified as hazardous under standard conditions, proper handling protocols must be followed to ensure worker safety during synthesis and handling. Studies on its toxicity profile have shown moderate acute effects at high concentrations but suggest low chronic toxicity when exposure is controlled.

In conclusion, 4-(6-Methyl-2-pyridyl)aniline (CAS No. 1187168-53-1) represents a versatile and promising compound with broad applications across pharmaceuticals and materials science. Its unique structural features offer opportunities for innovation in drug design and advanced materials development. As research continues to uncover new synthetic pathways and functional applications, this compound is poised to remain a cornerstone in modern chemical research.